5-fluoro-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine

• IUPAC Name: 4-[4-(5-fluoro-2,6-dimethylpyrimidin-4-yl)piperazin-1-yl]pyrazolo[1,5-a]pyrazine
• InChI: InChI=1S/C16H18FN7/c1-11-14(17)16(21-12(2)20-11)23-9-7-22(8-10-23)15-13-3-4-19-24(13)6-5-18-15/h3-6H,7-10H2,1-2H3
• InChI Key: XJVRYVVEZILDJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NC(=N1)C)N2CCN(CC2)C3=NC=CN4C3=CC=N4)F
• Molecular Formula: C16H18FN7
• Molecular Weight: 327.36 g/mol

Description

The compound “5-fluoro-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is a derivative of pyrazolo[1,5-a]pyrimidine (PP), a fused, rigid, and planar N-heterocyclic system that contains both pyrazole and pyrimidine rings. This fused pyrazole is a privileged scaffold for combinatorial library design and drug discovery.

Synthesis Analysis

The synthesis of PP derivatives has been widely studied. Various researchers have developed different synthesis pathways for the preparation and post-functionalization of this functional scaffold. These transformations improve the structural diversity and allow a synergic effect between new synthetic routes and the possible applications of these compounds.

Molecular Structure Analysis

The 1,2,4-triazolo[1,5-a]pyrimidines are examples of aza-indolizines that have been described as aza-analogs of a delocalized 10-π electron system consisting of an electron-rich five-membered ring (6 π electrons) fused to an electron deficient six-membered ring (4 π electrons).

Chemical Reactions Analysis

The synthetic transformations involving this motif still represent a research priority regarding the process efficiency, environmental impact, and the study of its multiple applications. These reports should address protocols that aim to minimize synthesis pathways, employ cheap reagents, and develop processes that prevent or reduce waste production.

Scientific Research Applications

Fluorescent Molecules for Studying Intracellular Processes

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Chemosensors

. Their unique properties allow them to interact with various chemical substances, providing valuable information about the chemical environment.

Organic Materials Progress Tracking

. This is particularly useful in materials science, where understanding how materials change over time is crucial.

Solid-State Emitters

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Synthetic Methodology

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Tunable Photophysical Properties

. This means that its properties can be adjusted to suit specific needs, making it versatile for various applications.

Suzuki–Miyaura Coupling

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Bio-Macromolecular Interactions

. These interactions are crucial in understanding biological processes at the molecular level.

Mechanism of Action

While the specific mechanism of action for “5-fluoro-2,4-dimethyl-6-(4-{pyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidine” is not mentioned in the retrieved papers, PP derivatives have been shown to possess significant photophysical properties. They have attracted a great deal of attention in medicinal chemistry and material science.

Future Directions

The future directions in the research of PP derivatives involve the development of new rational and efficient designs of drugs bearing the pyrazolo[1,5-a]pyrimidine core. The focus is on their anticancer potential and enzymatic inhibitory activity.